Cas no 1227853-05-5 (1227853-05-5)

• Product Name: 1227853-05-5
• CAS No: 1227853-05-5
• MF: C₁₆H₁₆ClFN₂O
• MW: 306.762446403503
• CID: 2896542
• Update Time: 2025-10-25

1227853-05-5 Chemical and Physical Properties

Names and Identifiers

• 1227853-05-5

• Inchi： 1S/C16H16ClFN2O/c1-20(2)11-19-14-6-7-16(15(17)9-14)21-10-12-4-3-5-13(18)8-12/h3-9,11H,10H2,1-2H3
• InChI Key： BSPORZJNKRQICY-UHFFFAOYSA-N
• SMILES： C(N(C)C)=NC1=CC=C(OCC2=CC=CC(F)=C2)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1227853-05-5

Introduction to Compound with CAS No. 1227853-05-5

The compound with the CAS number 1227853-05-5 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, often referred to by its product name 1227853-05-5, has demonstrated promising properties that make it a valuable candidate for further exploration in medicinal chemistry. Its unique molecular structure and chemical characteristics have positioned it as a subject of interest for scientists aiming to develop novel therapeutic agents.

In recent years, the study of 1227853-05-5 has been closely linked to advancements in drug design and molecular targeting. The compound's ability to interact with biological targets has been a focal point for researchers seeking to exploit its potential in treating various diseases. Specifically, its interactions with enzymes and receptors have been studied extensively, revealing mechanisms that could lead to the development of new drugs with improved efficacy and reduced side effects.

One of the most intriguing aspects of 1227853-05-5 is its role in modulating cellular processes. Research has shown that this compound can influence pathways involved in inflammation, apoptosis, and cell proliferation. These findings are particularly relevant in the context of chronic diseases where dysregulation of these pathways is commonly observed. By targeting these specific mechanisms, 1227853-05-5 holds promise as a lead compound for the development of treatments for conditions such as cancer, autoimmune disorders, and neurodegenerative diseases.

The synthesis and characterization of 1227853-05-5 have also been areas of active investigation. Researchers have developed novel synthetic routes that enhance the yield and purity of the compound, making it more feasible for large-scale production. Additionally, advanced analytical techniques have been employed to elucidate its structure and understand its reactivity. These efforts have contributed to a deeper understanding of the compound's properties and potential applications.

Recent studies have also explored the pharmacokinetic profile of 1227853-05-5. Understanding how the body processes this compound is crucial for optimizing its therapeutic use. Pharmacokinetic studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME), which are essential parameters for drug development. These studies have helped identify key factors that could influence the compound's bioavailability and duration of action.

Another area of interest is the potential toxicity profile of 1227853-05-5. While initial studies suggest that the compound is well-tolerated at moderate doses, further research is needed to assess its long-term safety. Toxicological studies are being conducted to evaluate potential risks and determine safe dosage ranges. These studies are critical for ensuring that any future therapeutic applications of 1227853-05-5 are both effective and safe for patients.

The impact of 1227853-05-5 on drug discovery extends beyond its direct therapeutic applications. It serves as a valuable tool for understanding fundamental biological processes and developing new chemical probes. By studying how 1227853-05-5 interacts with biological systems, researchers can gain insights into disease mechanisms and identify new targets for drug development. This approach aligns with the broader goal of precision medicine, where treatments are tailored to individual patients based on their unique biological profiles.

In conclusion, the compound with CAS number 1227853-05-5, commonly known as 1227853-05-5, represents a significant advancement in pharmaceutical research. Its unique chemical properties and biological activities make it a promising candidate for developing new drugs. Ongoing research continues to uncover new aspects of its potential applications, reinforcing its importance in the field of medicinal chemistry. As scientific understanding progresses, it is likely that 1227853-05-5 will play an increasingly important role in addressing some of the most challenging medical conditions faced today.